Cas no 5463-83-2 (Nonanoic acid,2-bromo-, 1-methylethyl ester)

• Product Name: Nonanoic acid,2-bromo-, 1-methylethyl ester
• CAS No: 5463-83-2
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 378492
• PubChem ID: 228853
• Update Time: 2025-04-19

Nonanoic acid,2-bromo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2-bromo-, 1-methylethyl ester
• NSC-22005
• DTXSID901306242
• 5463-83-2
• 1-Methylethyl 2-bromononanoate
• NSC22005

• Inchi： 1S/C12H23BrO2/c1-4-5-6-7-8-9-11(13)12(14)15-10(2)3/h10-11H,4-9H2,1-3H3
• InChI Key： XOEFDTVUPJXGEA-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC(C)C)CCCCCCC

Computed Properties

• Exact Mass: 397.08065
• Monoisotopic Mass: 278.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 585.2°C at 760 mmHg
• Flash Point: 307.7°C
• Refractive Index: 1.582
• PSA: 56.15